Cas no 141184-51-2 (Ethanone, 1-(3-butoxy-4-methoxyphenyl)-, oxime)

• Product Name: Ethanone, 1-(3-butoxy-4-methoxyphenyl)-, oxime
• CAS No: 141184-51-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 1305016
• PubChem ID: 76545196
• Update Time: 2025-04-20

Ethanone, 1-(3-butoxy-4-methoxyphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-butoxy-4-methoxyphenyl)-, oxime
• 141184-51-2
• 1-(3-Butoxy-4-methoxyphenyl)ethanone oxime
• DTXSID401267211

• Inchi： 1S/C13H19NO3/c1-4-5-8-17-13-9-11(10(2)14-15)6-7-12(13)16-3/h6-7,9,15H,4-5,8H2,1-3H3
• InChI Key： PSYPSXRLEUWFAY-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C(C)=NO)C=1)OC)CCCC

Computed Properties

• Exact Mass: 237.13657
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 51.05